Cas no 524674-70-2 (Benzaldehyde, 6-bromo-2-fluoro-3-(trifluoromethoxy)-)

• Product Name: Benzaldehyde, 6-bromo-2-fluoro-3-(trifluoromethoxy)-
• CAS No: 524674-70-2
• MF: C₈H₃BrF₄O₂
• MW: 287.005835771561
• MDL: MFCD28134148
• CID: 4020262
• PubChem ID: 10214807
• Update Time: 2025-06-08

Benzaldehyde, 6-bromo-2-fluoro-3-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 6-bromo-2-fluoro-3-(trifluoromethoxy)-
• 6-bromo-2-fluoro-3-(trifluoromethoxy)benzaldehyde
• 6-bromo-2-fluoro-3-(trifluoromethoxy)benzaldehdye
• 2-Bromo-6-fluoro-5-trifluoromethoxybenzaldehyde
• 2-Bromo-6-fluoro-5-(trifluoromethoxy)benzaldehdye
• AKOS027334344
• 524674-70-2
• ZVA67470
• 969-122-8
• AS-43187
• SCHEMBL6723508
• MFCD28134148

• MDL： MFCD28134148
• Inchi： InChI=1S/C8H3BrF4O2/c9-5-1-2-6(15-8(11,12)13)7(10)4(5)3-14/h1-3H
• InChI Key： VSTDYIZPPQVQTF-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 285.92525Da
• Monoisotopic Mass: 285.92525Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Additional information on Benzaldehyde, 6-bromo-2-fluoro-3-(trifluoromethoxy)-

Comprehensive Overview of Benzaldehyde, 6-bromo-2-fluoro-3-(trifluoromethoxy)- (CAS No. 524674-70-2)

Benzaldehyde, 6-bromo-2-fluoro-3-(trifluoromethoxy)- (CAS No. 524674-70-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material sciences. This compound, characterized by its unique bromo, fluoro, and trifluoromethoxy functional groups, offers a versatile platform for synthetic applications. Its molecular structure, which includes a benzaldehyde core, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly exploring its potential due to its reactivity and the growing demand for halogenated aromatic compounds in modern chemistry.

One of the key reasons for the rising interest in Benzaldehyde, 6-bromo-2-fluoro-3-(trifluoromethoxy)- is its role in the development of active pharmaceutical ingredients (APIs). The compound's ability to act as a building block for drug discovery and medicinal chemistry has made it a focal point in the search for new therapeutics. For instance, its fluorinated and brominated moieties are often leveraged to enhance the bioavailability and metabolic stability of potential drug candidates. This aligns with the current trend in the pharmaceutical industry, where fluorine-containing compounds are highly sought after due to their unique physicochemical properties.

In addition to its pharmaceutical applications, Benzaldehyde, 6-bromo-2-fluoro-3-(trifluoromethoxy)- is also utilized in the agrochemical sector. The compound's structural features contribute to the development of crop protection agents and pesticides, where its halogenated groups can improve the efficacy and selectivity of these products. With the global push toward sustainable agriculture and the need for environmentally friendly solutions, this compound is being studied for its potential to reduce the environmental impact of traditional agrochemicals.

Another area where Benzaldehyde, 6-bromo-2-fluoro-3-(trifluoromethoxy)- shines is in the field of advanced materials. Its incorporation into polymers and coatings can impart desirable properties such as chemical resistance, thermal stability, and UV protection. These attributes are particularly valuable in industries like electronics, automotive, and aerospace, where performance under extreme conditions is critical. The compound's ability to modify material properties at the molecular level makes it a key player in the development of next-generation materials.

From a synthetic chemistry perspective, the preparation of Benzaldehyde, 6-bromo-2-fluoro-3-(trifluoromethoxy)- involves multi-step processes that highlight the importance of regioselective and stereoselective reactions. Chemists often employ cross-coupling reactions, halogenation, and functional group transformations to achieve the desired product. The compound's synthesis is a testament to the advancements in organic synthesis methodologies, which continue to evolve with the introduction of new catalysts and reaction conditions.

The growing demand for Benzaldehyde, 6-bromo-2-fluoro-3-(trifluoromethoxy)- has also sparked discussions about its supply chain and manufacturing scalability. Companies are investing in green chemistry approaches to produce this compound more sustainably, reducing waste and energy consumption. This aligns with the broader industry shift toward sustainable chemical production, a topic that resonates with environmentally conscious consumers and regulatory bodies alike.

In conclusion, Benzaldehyde, 6-bromo-2-fluoro-3-(trifluoromethoxy)- (CAS No. 524674-70-2) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and reactivity make it a valuable asset in modern chemistry, while its potential for sustainable production addresses contemporary environmental concerns. As research and development efforts continue, this compound is poised to play an even greater role in shaping the future of science and industry.